Cas no 94266-25-8 (9-Octadecenoic acid(9Z)-,2,6,10,14,18,22,26,30,31-nonahydroxy-4,8,12,16,20,24,28-heptaoxahentriacont-1-ylester)

• Product Name: 9-Octadecenoic acid(9Z)-,2,6,10,14,18,22,26,30,31-nonahydroxy-4,8,12,16,20,24,28-heptaoxahentriacont-1-ylester
• CAS No: 94266-25-8
• MF: C₄₂H₈₂O₁₈
• MW: 875.089696407318
• CID: 811833
• PubChem ID: 92036204
• Update Time: 2025-04-19

9-Octadecenoic acid(9Z)-,2,6,10,14,18,22,26,30,31-nonahydroxy-4,8,12,16,20,24,28-heptaoxahentriacont-1-ylester Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-,2,6,10,14,18,22,26,30,31-nonahydroxy-4,8,12,16,20,24,28-heptaoxahentriacont-1-ylester
• [3-[3-[3-[3-[3-[3-[3-(2,3-dihydroxypropoxy)-2-hydroxypropoxy]-2-hydroxypropoxy]-2-hydroxypropoxy]-2-hydroxypropoxy]-2-hydroxypropoxy]-2-hydroxypropoxy]-2-hydroxypropyl] octadec-9-enoate
• 2,6,10,14,18,22,26,30,31-nonahydroxy-4,8,12,16,20,24,28-heptaoxahentriacontyl oleate
• NS00065366
• 94266-25-8
• EINECS 304-431-8

• Inchi： 1S/C42H82O18/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-42(52)60-33-41(51)32-59-31-40(50)30-58-29-39(49)28-57-27-38(48)26-56-25-37(47)24-55-23-36(46)22-54-21-35(45)20-53-19-34(44)18-43/h9-10,34-41,43-51H,2-8,11-33H2,1H3/b10-9-
• InChI Key： KZTPDBZBBGWVJQ-KTKRTIGZSA-N
• SMILES： O(CC(COCC(COCC(COCC(COCC(COCC(COCC(COCC(CO)O)O)O)O)O)O)O)O)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 874.55
• Monoisotopic Mass: 874.55
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 60
• Rotatable Bond Count: 47
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 273A^2

Experimental Properties

• Density: 1.176
• Boiling Point: 933.5°Cat760mmHg
• Flash Point: 261.1°C
• Refractive Index: 1.514

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Dialkylglycerols